Cas no 85665-71-0 (1,2-ethanediyl 3-methyl-2-butenoate)

• Product Name: 1,2-ethanediyl 3-methyl-2-butenoate
• CAS No: 85665-71-0
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 721768
• Update Time: 2023-11-18

1,2-ethanediyl 3-methyl-2-butenoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, 1,2-ethanediyl ester (9CI)
• 1,2-ethanediyl 3-methyl-2-butenoate
• Bis(3-methyl-2-butenoic acid)1,2-ethanediyl ester
• CID 92036268
• Einecs 288-162-0
• 2-Butenoic acid, 3-methyl-, 1,2-ethanediyl ester (9CI)

• Inchi： 1S/C12H18O4/c1-9(2)7-11(13)15-5-6-16-12(14)8-10(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： KYKBPWWXHYEFPY-UHFFFAOYSA-N
• SMILES： O(C(/C=C(\C)/C)=O)CCOC(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 294.183109
• Monoisotopic Mass: 294.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.026
• Boiling Point: 300.3°C at 760 mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.465